![molecular formula C12H21ClN2O2 B3005786 N-(2,3,3a,4,6,7-Hexahydro-1H-pyrano[3,4-c]pyrrol-7a-ylmethyl)cyclopropanecarboxamide;hydrochloride CAS No. 2241139-03-5](/img/structure/B3005786.png)
N-(2,3,3a,4,6,7-Hexahydro-1H-pyrano[3,4-c]pyrrol-7a-ylmethyl)cyclopropanecarboxamide;hydrochloride
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Description
N-(2,3,3a,4,6,7-Hexahydro-1H-pyrano[3,4-c]pyrrol-7a-ylmethyl)cyclopropanecarboxamide;hydrochloride is a useful research compound. Its molecular formula is C12H21ClN2O2 and its molecular weight is 260.76. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Pyrano[3,4-c]pyrrole Derivatives : A study by Ievlev et al. (2017) developed a procedure for synthesizing polyfunctional pyrano[3,4-c]pyrrole derivatives. This involved intramolecular cyclization on a pyran ring, yielding 3-Amino-1-oxo-1,3a,4,7a-tetrahydropyrano[3,4-c]pyrrole-3a,7a-dicarbonitrile, which reacts with organic amines to give stable ammonium salts and undergoes hydrolysis to form 1,3-dioxo-1,2,3,3a,4,7a-hexahydropyrano[3,4-c]pyrrole-3a,7a-dicarbonitriles in sulfuric acid presence (Ievlev et al., 2017).
Alternative Dopaminergic Molecules : Research by Loozen et al. (2010) on benzyloxy-substituted [2]benzopyrano[3,4-c]pyrroles prepared by thermolysis of substituted benzocyclobutenes indicates the potential of these compounds as alternative dopaminergic molecules. The study elaborates on the process of synthesizing these compounds and their transformation into catecholamines (Loozen et al., 2010).
Novel Synthesis of Indoles : Jackson and Moody (1992) describe the use of pyrano[3,4-b]pyrrol-5-(1H)-ones, stable cyclic analogs of pyrrole-2,3-quinodimethane, in Diels-Alder reactions with acetylenes to synthesize indoles. This reaction extends to intramolecular variants, producing cycloalka-[e]- and [g]-indoles (Jackson & Moody, 1992).
Antimicrobial Activity : A study by Zhuravel et al. (2005) synthesized novel 2-imino-5-hydroxymethyl-8-methyl-2H-pyrano[2,3-c]pyridine-3-(N-aryl) carboxamides, demonstrating significant antibacterial and antifungal activities, comparable or better than standard drugs (Zhuravel et al., 2005).
Synthesis of Tetracyclic Systems : Koren̆ová et al. (1998) discuss the synthesis of 2,3-dihydro-3-hydroxy-2-(pyrrol-1-ylmethyl)-1H-isoindol-1-one as an intermediate for synthesizing tetracyclic systems. This involves the transformation of hydroxylactam, leading to pyrroloimidazoloisoindolone via an acyliminium ion (Koren̆ová et al., 1998).
Properties
IUPAC Name |
N-(2,3,3a,4,6,7-hexahydro-1H-pyrano[3,4-c]pyrrol-7a-ylmethyl)cyclopropanecarboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O2.ClH/c15-11(9-1-2-9)14-8-12-3-4-16-6-10(12)5-13-7-12;/h9-10,13H,1-8H2,(H,14,15);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOIZCWJMOLSQKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NCC23CCOCC2CNC3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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